Cas no 898765-00-9 ( )
structure
Product Name:
CAS No:898765-00-9
MF:C12H13F3O
MW:230.226234197617
CID:994089
PubChem ID:24724016
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-1-(3,4,5-trifluorophenyl)butan-1-one
- 3,3-DIMETHYL-3',4',5'-TRIFLUOROBUTYROPHENONE
- DTXSID10642415
- AKOS016019491
- 898765-00-9
- MFCD03841115
- 3,3-Dimethyl-1-(3,4,5-trifluorophenyl)-1-butanone
-
-
- MDL： MFCD03841115
- Inchi： 1S/C12H13F3O/c1-12(2,3)6-10(16)7-4-8(13)11(15)9(14)5-7/h4-5H,6H2,1-3H3
- InChI Key： AUTGVXACURNHTC-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C=1)C(CC(C)(C)C)=O)F)F
Computed Properties
- Exact Mass: 230.09184952g/mol
- Monoisotopic Mass: 230.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203914-1g |
3,3-dimethyl-3',4',5'-trifluorobutyrophenone |
898765-00-9 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| Fluorochem | 203914-2g |
3,3-dimethyl-3',4',5'-trifluorobutyrophenone |
898765-00-9 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| Fluorochem | 203914-5g |
3,3-dimethyl-3',4',5'-trifluorobutyrophenone |
898765-00-9 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| A2B Chem LLC | AH88133-1g |
3,3-Dimethyl-3',4',5'-trifluorobutyrophenone |
898765-00-9 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AH88133-2g |
3,3-Dimethyl-3',4',5'-trifluorobutyrophenone |
898765-00-9 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AH88133-5g |
3,3-Dimethyl-3',4',5'-trifluorobutyrophenone |
898765-00-9 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622655-1g |
3,3-Dimethyl-1-(3,4,5-trifluorophenyl)butan-1-one |
898765-00-9 | 98% | 1g |
￥5978.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622655-2g |
3,3-Dimethyl-1-(3,4,5-trifluorophenyl)butan-1-one |
898765-00-9 | 98% | 2g |
￥10492.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622655-5g |
3,3-Dimethyl-1-(3,4,5-trifluorophenyl)butan-1-one |
898765-00-9 | 98% | 5g |
￥21703.00 | 2024-04-26 |
Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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